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Compound of Interest

Compound Name:
N-(2-Bromoethyl)quinuclidinium,

Bromide

Cat. No.: B015080 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The safe and compliant disposal of chemical waste is a critical component of laboratory safety

and environmental responsibility. This guide provides essential information and step-by-step

procedures for the proper disposal of N-(2-Bromoethyl)quinuclidinium Bromide, a compound

utilized in organic synthesis. Adherence to these guidelines is paramount to ensure the safety

of laboratory personnel and the protection of the environment.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is crucial to be aware of the potential hazards

associated with N-(2-Bromoethyl)quinuclidinium Bromide and to take appropriate safety

measures.

Personal Protective Equipment (PPE): All personnel handling this compound should wear the

following PPE:

Eye Protection: Safety glasses with side-shields or chemical safety goggles are mandatory.

Hand Protection: Handle with gloves. Dispose of contaminated gloves after use in

accordance with applicable laws and good laboratory practices.
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Body Protection: An impervious lab coat or appropriate protective clothing should be worn.

Engineering Controls:

Use in a well-ventilated area. For procedures that may generate dust or aerosols, a fume

hood is required.

Ensure that eyewash stations and safety showers are readily accessible.

Chemical and Physical Properties
A summary of the key chemical and physical properties of N-(2-Bromoethyl)quinuclidinium

Bromide is provided in the table below.

Property Value

CAS Number 104304-10-1[1][2]

Molecular Formula C9H17Br2N[1][2]

Molecular Weight 299.05 g/mol [1]

Appearance Colorless Solid[1]

Storage 2-8°C Refrigerator[1]

Incompatible Materials
To prevent hazardous reactions, N-(2-Bromoethyl)quinuclidinium Bromide must not be mixed

with the following substances:

Strong oxidizing agents[3][4][5]

Bases[3]

Alcohols[3]

Amines[3]
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Step-by-Step Disposal Procedure
The proper disposal of N-(2-Bromoethyl)quinuclidinium Bromide involves a systematic

approach to waste segregation, containment, and labeling.

Step 1: Waste Identification and Segregation
Proper segregation of chemical waste is the first and most critical step in the disposal process.

Halogenated Organic Waste: N-(2-Bromoethyl)quinuclidinium Bromide is a halogenated

organic compound. It must be collected in a designated waste container for "Halogenated

Organic Waste."[6]

Do Not Mix: Never mix halogenated organic waste with non-halogenated organic waste.[7]

Step 2: Waste Containment
Proper containment prevents spills and exposure.

Solid Waste:

Place solid N-(2-Bromoethyl)quinuclidinium Bromide waste and any contaminated

materials (e.g., gloves, filter paper) into a clearly labeled, sealed, and chemically resistant

container.[7]

Aqueous Solutions:

Aqueous solutions containing this compound should be collected in a separate, labeled

container for aqueous hazardous waste.[7]

Step 3: Labeling
Accurate labeling is essential for identification and safe handling by waste management

personnel.

Label Contents: The waste container must be clearly labeled with "Hazardous Waste" and

the specific chemical name: "N-(2-Bromoethyl)quinuclidinium Bromide."
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Hazard Symbols: Affix appropriate hazard symbols as required by your institution's and local

regulations.

Step 4: Storage Pending Disposal
Store the waste container in a designated, secure area.

Storage Location: Keep the waste container in a cool, dry, and well-ventilated area, away

from incompatible materials.[3]

Container Integrity: Ensure the container is tightly closed to prevent the release of vapors.

Step 5: Arrange for Professional Disposal
Chemical waste must be disposed of through a licensed and approved waste disposal

contractor.

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

or a certified chemical waste disposal company to arrange for pickup and disposal.

Follow Regulations: Adhere to all local, regional, and national regulations for hazardous

waste disposal. Chemical waste generators must determine whether a discarded chemical is

classified as a hazardous waste and ensure complete and accurate classification.[3]

Spill Management
In the event of a spill, follow these procedures:

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Ventilate: Increase ventilation to the area.

Contain: For small spills, use an inert absorbent material to contain the substance.

Clean-up: Carefully collect the absorbed material and place it into a labeled hazardous waste

container.

Decontaminate: Clean the spill area thoroughly.
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Report: Report the spill to your supervisor and EHS department.

Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of N-(2-

Bromoethyl)quinuclidinium Bromide.

Start: Generation of
N-(2-Bromoethyl)quinuclidinium Bromide Waste

Step 1: Segregate as
Halogenated Organic Waste

Step 2: Contain in a Labeled,
Sealed, and Resistant Container

Step 3: Label as 'Hazardous Waste'
and with Chemical Name

Step 4: Store in a Secure,
Designated Area

Step 5: Arrange for Professional
Disposal via EHS

End: Compliant Disposal

Click to download full resolution via product page

Caption: Logical workflow for the disposal of N-(2-Bromoethyl)quinuclidinium Bromide.
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Disclaimer: This information is intended as a general guide. Always consult the specific Safety

Data Sheet (SDS) for N-(2-Bromoethyl)quinuclidinium Bromide and your institution's waste

disposal policies and procedures before handling and disposing of this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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